Cas no 2171260-44-7 (2-methyl-2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid)

• Product Name: 2-methyl-2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid
• CAS No: 2171260-44-7
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6499090
• PubChem ID: 165548046
• Update Time: 2025-07-22

2-methyl-2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid
• 2171169-00-7
• EN300-1570807
• EN300-1544541
• 2171260-44-7
• 2171813-62-8
• 2-methyl-2-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
• EN300-1515211
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methylpropanoic acid
• 2-methyl-2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid

• Inchi： 1S/C26H30N2O5/c1-26(2,24(30)31)28-23(29)16-11-13-17(14-12-16)27-25(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,11-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： FLVBABMZEVZQMP-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NC(C(=O)O)(C)C)=O)CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-methyl-2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid

Comprehensive Analysis of 2-methyl-2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid (CAS No. 2171260-44-7)

The compound 2-methyl-2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid (CAS No. 2171260-44-7) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for Fmoc-protected amino acid derivatives due to their role in creating complex peptides for drug discovery and biotechnology.

In recent years, the demand for peptide-based therapeutics has surged, driven by advancements in personalized medicine and targeted drug delivery. This compound, with its cyclohexylformamido backbone, offers enhanced stability and solubility, addressing common challenges in peptide synthesis. Google Trends data reveals growing interest in keywords like "Fmoc-amino acid applications" and "peptide synthesis reagents," underscoring the relevance of this molecule in modern research.

The CAS No. 2171260-44-7 is particularly notable for its role in producing modified peptides with improved pharmacokinetic properties. Its 2-methylpropanoic acid moiety contributes to better bioavailability, a hot topic in drug development forums. Researchers often inquire about "how to optimize Fmoc deprotection" or "best practices for cyclohexyl-based peptide coupling," highlighting the need for detailed technical insights.

From a synthetic chemistry perspective, this compound’s stereospecific (1s,4s)-cyclohexyl configuration ensures high purity in chiral peptide sequences. Laboratories focusing on G-protein-coupled receptor (GPCR) targeting peptides frequently utilize such building blocks. SEO-optimized queries like "Fmoc-cyclohexyl amino acid supplier" or "CAS 2171260-44-7 solubility data" reflect the commercial and academic interest in this niche.

Environmental and regulatory considerations are also critical. Unlike some reactive intermediates, 2-methyl-2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid is designed for low toxicity, aligning with green chemistry principles. This aligns with trending searches such as "sustainable peptide synthesis reagents" and "eco-friendly Fmoc derivatives."

In conclusion, CAS No. 2171260-44-7 represents a cutting-edge tool for peptide scientists. Its combination of Fmoc protection, rigid cyclohexyl structure, and carboxylic acid functionality positions it at the intersection of innovation and practicality. As peptide therapeutics continue to dominate biopharmaceutical pipelines, this compound will remain a cornerstone in research and industrial applications.